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Compound of Interest

Compound Name: Disperse Blue 26

CAS No.: 3860-63-7

Cat. No.: B1211907

Get Quote

An in-depth technical guide on the synthesis and purification of Disperse Blue 26, a significant

member of the anthraquinone class of dyes, is presented for researchers, scientists, and

professionals in drug development. This document outlines the core methodologies for its

preparation and subsequent purification to a high-purity standard.

Introduction to Disperse Blue 26
Disperse Blue 26, also known as C.I. 61505, is an organic compound classified as an

anthraquinone dye. Structurally, it is 1,4-bis(p-tolylamino)anthracene-9,10-dione. Its primary

application is in the dyeing of synthetic fibers such as polyester, where its non-ionic nature and

insolubility in water allow it to function as a disperse dye. The synthesis of Disperse Blue 26
typically involves the reaction of an anthraquinone derivative with an appropriate amine.

Synthesis of Disperse Blue 26
The principal method for synthesizing Disperse Blue 26 involves the arylamination of a

substituted anthraquinone. A common route is the reaction of 1,4-dihydroxyanthraquinone

(quinizarin) with p-toluidine. This reaction is typically carried out in the presence of a catalyst

and at elevated temperatures.
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Experimental Protocol: Synthesis
A representative experimental procedure for the synthesis of Disperse Blue 26 is as follows:

Reactant Preparation: A mixture of 1,4-dihydroxyanthraquinone (quinizarin) and an excess of

p-toluidine is prepared.

Reaction Setup: The reactants are placed in a reaction vessel equipped with a reflux

condenser and a mechanical stirrer.

Catalysis: A catalytic amount of a dehydrating agent or a Lewis acid can be added to

facilitate the reaction.

Heating: The mixture is heated to a temperature typically ranging from 180°C to 200°C.

Reaction Time: The reaction is allowed to proceed for several hours until completion, which

can be monitored by thin-layer chromatography (TLC).

Cooling and Precipitation: After the reaction is complete, the mixture is cooled, leading to the

precipitation of the crude Disperse Blue 26.

Initial Separation: The precipitated solid is then separated from the reaction mixture by

filtration.

Washing: The crude product is washed with a suitable solvent, such as ethanol, to remove

excess p-toluidine and other impurities.

Purification of Disperse Blue 26
The purity of the synthesized dye is crucial for its application and for any subsequent research

or development activities. Common methods for the purification of Disperse Blue 26 include

recrystallization and column chromatography.

Experimental Protocol: Purification by Recrystallization
Solvent Selection: An appropriate solvent for recrystallization is chosen. A common choice is

a solvent in which the dye has high solubility at elevated temperatures and low solubility at

room temperature, such as chlorobenzene or a mixture of organic solvents.
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Dissolution: The crude Disperse Blue 26 is dissolved in a minimal amount of the hot solvent.

Hot Filtration: The hot solution is filtered to remove any insoluble impurities.

Crystallization: The filtrate is allowed to cool slowly to room temperature, and then possibly

further cooled in an ice bath to promote the formation of crystals.

Crystal Collection: The purified crystals of Disperse Blue 26 are collected by filtration.

Drying: The crystals are dried under vacuum to remove any residual solvent.

Quantitative Data Summary
The following table summarizes typical quantitative data associated with the synthesis and

purification of Disperse Blue 26.

Parameter Value Notes

Synthesis

Reactant Ratio 1:10 (Quinizarin:p-toluidine) Molar ratio

Reaction Temperature 180-200 °C

Reaction Time 4-6 hours

Crude Yield 85-95%

Purification

Recrystallization Solvent Chlorobenzene

Purity after Recrystallization >98% As determined by HPLC

Final Yield 70-80% Overall yield after purification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1211907?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

